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Compound of Interest

Compound Name: Methylsulfate

Cat. No.: B1228091 Get Quote

Welcome to the technical support center for methylsulfate methylation. This guide provides

troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist

researchers, scientists, and drug development professionals in optimizing their methylation

reactions using dimethyl sulfate (DMS).

Critical Safety Warning: Dimethyl sulfate (DMS) is a potent methylating agent that is highly

toxic, carcinogenic, mutagenic, and corrosive.[1][2][3] It can be absorbed through the skin,

mucous membranes, and the gastrointestinal tract, with symptoms of exposure potentially

being delayed by 6-24 hours.[1] All manipulations must be performed in a certified chemical

fume hood with appropriate personal protective equipment (PPE), including chemical-resistant

gloves (butyl rubber or Viton are recommended), safety goggles, a face shield, and a lab coat.

[4] Always have an appropriate quenching agent, such as a concentrated solution of ammonia,

sodium hydroxide, or sodium carbonate, readily available to neutralize spills.[5][6][7]

Frequently Asked Questions (FAQs)
Q1: What is methylsulfate methylation? A1: Methylsulfate methylation is a chemical reaction

that introduces a methyl group (-CH3) onto a substrate using dimethyl sulfate ((CH₃O)₂SO₂) as

the methylating agent.[8] It is a widely used and cost-effective method in organic synthesis for

the methylation of various functional groups.[1] The reaction typically proceeds via an S_N2

mechanism, where a nucleophile attacks one of the methyl groups of DMS.[3]

Q2: What are the common substrates for methylation with dimethyl sulfate? A2: Dimethyl

sulfate is a versatile reagent used to methylate a wide range of nucleophiles.[1][3] Common
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substrates include:

Phenols and Alcohols: To form methyl ethers.[3]

Amines: To form methylated amines, including tertiary amines and quaternary ammonium

salts.[1][3]

Thiols: To form methyl thioethers.[1][3]

Carboxylic Acids: To form methyl esters, often by first converting the acid to its carboxylate

salt.[9]

Guanine in DNA: DMS can methylate the imidazole ring of guanine, a technique used in

DNA footprinting and structure analysis.[1]

Q3: Why is dimethyl sulfate often preferred over other methylating agents? A3: The preference

for dimethyl sulfate in industrial and laboratory settings is due to its high reactivity, low cost, and

effectiveness.[1][3] Compared to alternatives like methyl iodide, DMS is less expensive.

Compared to dimethyl carbonate, it is far more reactive.[1] However, its high toxicity is a

significant drawback, and the choice of methylating agent often involves a trade-off between

reactivity, cost, and safety.[1]

Q4: What is the mechanism of methylation using dimethyl sulfate? A4: The methylation process

is generally considered to be a bimolecular nucleophilic substitution (S_N2) reaction.[3] The

nucleophile (e.g., a phenoxide, amine, or thiolate) attacks one of the electrophilic methyl

carbons of the dimethyl sulfate molecule. This displaces a methyl sulfate anion as the leaving

group, resulting in the methylated substrate. The first methyl group is transferred more rapidly

than the second.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1228091#optimizing-reaction-conditions-for-
methylsulfate-methylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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